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Compound of Interest

1-[(Benzyloxy)carbonyl]-3-
Compound Name:

piperidinecarboxylic acid

Cat. No.: B1267543

For Researchers, Scientists, and Drug Development Professionals

N-Cbz-3-piperidinecarboxylic acid is a key building block in medicinal chemistry, valued for its
role in the synthesis of a wide array of pharmaceutical compounds. Its piperidine core is a
prevalent motif in many bioactive molecules, and the N-Cbz protecting group offers stability and
versatility in synthetic routes.[1] This technical guide provides a detailed overview of
commercial suppliers for N-Cbz-3-piperidinecarboxylic acid and its enantiomeric forms, along
with relevant technical data to assist researchers in sourcing this important intermediate.

Commercial Supplier Data

Sourcing N-Cbz-3-piperidinecarboxylic acid requires careful consideration of purity,
enantiomeric form, and available quantities. The following tables summarize data for racemic
and enantiomerically pure forms of the compound from various commercial suppliers.

Table 1: Commercial Suppliers of Racemic N-Chz-3-piperidinecarboxylic Acid
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) Catalog . Available .
Supplier Purity . Price
Number Quantities
Shanghai Jizhi
Biochemical ¥218.0/1g,
N/A 95.0% 19, 59
Technology Co., ¥658.0/59[2]
Ltd
Shanghai
Nianxing ) Check with
) N/A 97.0% Inquire )
Industrial Co., supplier[2]
Ltd
Dayang Chem
100g, 1kg, )
(Hangzhou) Co., N/A 98.0% Inquire[2]
100kg, 1000kg
Ltd.
Bulk,
FCL/TL/ISO
Tank, )
Parchem 78190-11-1 N/A ] Inquire[3]
Pallet/Skid/Tote,
Drum/Bag,
R&D/Pilot
Tyger Scientific ] )
| 78190-11-1 N/A Inquire Inquire[4]
nc.
Table 2: Commercial Suppliers of (R)-N-Cbz-3-piperidinecarboxylic Acid
. Catalog . Available .
Supplier Purity . Price (USD)
Number Quantities
$31.00/250mg,
ChemuUniverse Q03192 95% 250mg, 1g, 59 $35.00/1g,
$62.00/5¢[5]
Sigma-Aldrich 656356 97% 10g $399.00/10g
CymitQuimica N/A N/A Inquire Inquire[6]
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Table 3: Commercial Suppliers of (S)-N-Cbz-3-piperidinecarboxylic Acid

. Catalog . Available .
Supplier Purity . Price (USD)
Number Quantities
Advanced ) )
P35479 95% Inquire Inquire[7]
ChemBlocks
Sigma-Aldrich 656364 97% 10g $213.75/10g

Experimental Protocols
Synthesis of N-Cbz-3-piperidinecarboxylic Acid from
Nipecotic Acid

A common synthetic route to N-Cbz-3-piperidinecarboxylic acid involves the protection of the
nitrogen atom of 3-piperidinecarboxylic acid (nipecotic acid) with a carboxybenzyl (Cbz) group.
[8] The following is a general protocol based on standard organic synthesis procedures.

Materials:

3-Piperidinecarboxylic acid (Nipecotic acid)

Benzyl chloroformate (Cbz-Cl)

Sodium bicarbonate (NaHCOs) or other suitable base

Dichloromethane (CHzCl2) or other suitable solvent

Water (Hz20)

Hydrochloric acid (HCI) (for workup)

Sodium sulfate (Na2SOa4) or magnesium sulfate (MgSQOa) (for drying)

Procedure:

» Dissolve 3-piperidinecarboxylic acid in an aqueous solution of sodium bicarbonate.
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e Cool the solution in an ice bath.
e Slowly add benzyl chloroformate, ensuring the temperature remains low.
 Stir the reaction mixture at room temperature overnight.

 After the reaction is complete, wash the mixture with a suitable organic solvent like ether to
remove any unreacted benzyl chloroformate.

 Acidify the aqueous layer with hydrochloric acid to precipitate the product.

« Filter the precipitate, wash with cold water, and dry under vacuum to yield N-Cbz-3-
piperidinecarboxylic acid.

Role in Drug Discovery and Signaling Pathways

N-Cbz-3-piperidinecarboxylic acid and its derivatives are significant in neuroscience research,
particularly in the context of y-aminobutyric acid (GABA) signaling.[9] GABA is the primary
inhibitory neurotransmitter in the central nervous system, and its receptors are targets for a
wide range of therapeutics.[10] Nipecotic acid, the precursor to N-Cbz-3-piperidinecarboxylic
acid, is a known inhibitor of GABA uptake.[11] By modifying the piperidine scaffold, researchers
can develop novel compounds that modulate GABAergic activity, with potential applications in
treating anxiety, epilepsy, and other neurological disorders.[9]

Derivatives of N-Cbz-3-piperidinecarboxylic acid can be designed to interact with the GABA
transporter (GAT), preventing the reuptake of GABA from the synaptic cleft and thereby
enhancing inhibitory neurotransmission.[12]

Visualizations
General Synthesis Workflow

The following diagram illustrates a typical workflow for the synthesis of N-Cbz-3-
piperidinecarboxylic acid and its subsequent use in the preparation of a derivative.
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Synthesis of N-Cbz-3-piperidinecarboxylic Acid Derivative Synthesis Application
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Caption: A generalized workflow for the synthesis and application of N-Cbz-3-
piperidinecarboxylic acid in drug discovery.

Conceptual GABAergic Signaling Pathway Modulation

This diagram illustrates the conceptual role of a piperidine-based GABA uptake inhibitor in
modulating GABAergic signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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